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Compound of Interest

Compound Name: 4-Tridecanone
CAS No.: 26215-90-7
Cat. No.: B1593830
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Tridecanone (CAS No. 26215-90-7), also known as n-nonyl n-propyl ketone, is a long-chain
aliphatic ketone.[1] While not as extensively studied as some of its isomers, 4-tridecanone and
similar ketones are of interest for their potential applications in various fields, including as
flavoring agents, fragrances, and semiochemicals. This technical guide provides a
comprehensive overview of the chemical properties, structure, synthesis, and analysis of 4-
tridecanone, aimed at researchers and professionals in the chemical and life sciences.

Chemical Structure and Identification

4-Tridecanone is a 13-carbon ketone with the carbonyl group located at the fourth carbon
position. Its structure consists of a propyl group and a nonyl group attached to the carbonyl
carbon.

Key Identifiers:
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e IUPAC Name: Tridecan-4-one[1]

o Synonyms: n-Nonyl n-propyl ketone[1]

o CAS Number: 26215-90-7[1]

e Molecular Formula: C13H260[1]

e Molecular Weight: 198.34 g/mol [1]

e InChl: InChI=1S/C13H260/c1-3-5-6-7-8-9-10-12-13(14)11-4-2/h3-12H2,1-2H3[1]

e InChlKey: IWSRUPAFLPWLNO-UHFFFAOY SA-N[1]

SMILES: CCCCCCCCCC(=0)CCC[2?]

Physicochemical Properties

4-Tridecanone is a white solid or melt at room temperature with a characteristic waxy or fatty
odor.[1][3] A summary of its key physical and chemical properties is presented in the table

below.
Property Value Source(s)
Appearance White solid or melt [1]
Melting Point 18-19 °C [1]
Boiling Point 260.66 °C (estimated) [3]
Flash Point 79.70 °C (estimated) [3]
Solubility in Water 4.53 mg/L at 25 °C (estimated)  [3]
logP (o/w) 5.053 (estimated) [3]

Synthesis of 4-Tridecanone

While specific, detailed experimental protocols for the synthesis of 4-tridecanone are not
readily available in the searched literature, two primary and well-established synthetic routes
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for ketones of this type can be proposed: the Grignard reaction and the oxidation of a
secondary alcohol.

Grignard Reaction with a Nitrile

A common and effective method for synthesizing ketones is the reaction of a Grignard reagent
with a nitrile. For 4-tridecanone, this would involve the reaction of nonylmagnesium bromide
with butyronitrile. The Grignard reagent acts as a nucleophile, attacking the electrophilic carbon
of the nitrile. The resulting imine intermediate is then hydrolyzed to yield the ketone.

Proposed Reaction Scheme:

o Formation of Grignard Reagent: Nonylmagnesium bromide is prepared by reacting 1-
bromononane with magnesium metal in an anhydrous ether solvent.

o Reaction with Nitrile: The prepared nonylmagnesium bromide is then reacted with
butyronitrile.

e Hydrolysis: The intermediate imine is hydrolyzed with an aqueous acid to produce 4-
tridecanone.

H30+

+ Mg
C} (Anhydrous Ether)
| j + Butyronitrile

* [ > +H30+
Imine Intermediate (Hydrolysis)
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Caption: Grignard synthesis of 4-Tridecanone.

Oxidation of 4-Tridecanol

Another common method for the synthesis of ketones is the oxidation of the corresponding
secondary alcohol. In this case, 4-tridecanol would be oxidized to 4-tridecanone. Various
oxidizing agents can be employed for this transformation, with common choices including
chromic acid (Jones reagent), pyridinium chlorochromate (PCC), or Swern oxidation conditions.

Proposed Reaction Scheme:
o Starting Material: 4-Tridecanol.
e Oxidation: 4-Tridecanol is treated with a suitable oxidizing agent.

o Work-up and Purification: The reaction mixture is worked up to isolate and purify the 4-
tridecanone product.

Oxidation

—_)

e.g., CrO3, H2S04
(Jones Reagent)

Click to download full resolution via product page

Caption: Oxidation of 4-Tridecanol to 4-Tridecanone.

Spectroscopic Analysis

Spectroscopic techniques are essential for the identification and characterization of 4-
tridecanone.

Infrared (IR) Spectroscopy

The IR spectrum of 4-tridecanone exhibits characteristic absorptions for an aliphatic ketone.
The most prominent feature is the strong C=0 stretching vibration.
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Key IR Absorptions:

Wavenumber (cm~?) Vibration Description

Strong, sharp peaks
~2925, 2855 C-H stretch
characteristic of alkyl chains.

Strong, sharp peak, indicative

~1715 C=0 stretch

of a saturated ketone.
~1465 C-H bend Methylene scissoring.
~1375 C-H bend Methyl rocking.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both *H and 13C NMR spectroscopy are vital for confirming the structure of 4-tridecanone.

1H NMR Spectroscopy: The *H NMR spectrum would show signals corresponding to the
different proton environments in the molecule. The protons alpha to the carbonyl group (on C3
and C5) would be deshielded and appear as triplets. The terminal methyl groups of the propyl
and nonyl chains would appear as triplets at the most upfield positions. The methylene protons
of the alkyl chains would appear as a complex multiplet in the middle of the spectrum.

13C NMR Spectroscopy: The 13C NMR spectrum provides a distinct signal for each unique
carbon atom. The carbonyl carbon (C4) would be the most deshielded, appearing significantly
downfield.

Predicted 3C NMR Chemical Shifts:

Carbon Atom Predicted Chemical Shift (ppm)
C=0 (C4) ~211

0a-CHz (C3, C5) ~42-43

Other CH2 ~22-32

Terminal CHs ~14
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Mass Spectrometry (MS)

Mass spectrometry of 4-tridecanone would show a molecular ion peak (M+) at m/z 198. The
fragmentation pattern would be characteristic of a long-chain ketone, with alpha-cleavage
being a dominant fragmentation pathway. This would result in the formation of acylium ions.

Expected Key Fragments:

m/z 198: Molecular ion (M™)

e m/z 155: Loss of a propyl radical (CsH?7)

e m/z 71: Propionyl cation (CH3CH2COY)

e m/z 57: Butanoyl cation (CH3zCH2CH2CO") - resulting from McLafferty rearrangement.

e m/z 43: Propyl cation (CH3sCH2CHz")

Potential Applications

While research on the specific applications of 4-tridecanone is not as extensive as for some of
its isomers, its chemical properties suggest potential uses in several areas.

Flavor and Fragrance Industry

Long-chain ketones are known for their waxy, fatty, and sometimes fruity or floral notes.[3]
Although not explicitly listed for flavor use, the structural similarity of 4-tridecanone to other
ketones used in the industry suggests it could be investigated as a component in flavor and
fragrance formulations.[3]

Semiochemicals

Many long-chain ketones serve as semiochemicals, which are chemicals used for
communication between organisms.[4] These can act as pheromones (intraspecific
communication) or kairomones (interspecific communication).[4] While no specific insect
species has been identified as using 4-tridecanone as a pheromone or kairomone in the
available literature, its structural class makes it a candidate for investigation in chemical
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ecology and pest management research. Kairomones, for instance, can be used to attract
natural predators or parasites of pest insects.[4]

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 4-
tridecanone. It is important to consult the Safety Data Sheet (SDS) provided by the supplier for
detailed information on hazards, handling, and storage. Generally, it should be handled in a
well-ventilated area, and personal protective equipment such as gloves and safety glasses
should be worn. It is classified as a combustible solid.[2]

Conclusion

4-Tridecanone is an aliphatic ketone with well-defined chemical and physical properties. Its
synthesis can be achieved through established organic chemistry reactions, and its structure
can be unequivocally confirmed using modern spectroscopic techniques. While its applications
are not yet fully explored, its potential as a flavoring agent, fragrance component, or
semiochemical warrants further investigation by researchers in various fields of chemistry and
biology. This guide provides a foundational understanding of 4-tridecanone to support such
future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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